Methyl 2-bromo-3-cyclohexyl-1H-indole-6-carboxylate

• CAS: 494799-19-8
• Synonyms: 2-Bromo-3-cyclohexyl-indole-6-carboxylic Acid Methyl Ester; Methyl 2-Bromo-3-cyclohexyl-1H-indole-6-carboxylate
• Molecular Formula: C16H18BrNO2
• Molecular Weight: 336.22 g/mol
• SMILES: COC(=O)C1=CC2=C(C=C1)C(=C(N2)Br)C3CCCCC3
• InChI: InChI=1S/C16H18BrNO2/c1-20-16(19)11-7-8-12-13(9-11)18-15(17)14(12)10-5-3-2-4-6-10/h7-10,18H,2-6H2,1H3
• InChIKey: QOQJFUQDXVNLMK-UHFFFAOYSA-N

Sourcing the exact bromo-indole building block for HCV NS5B inhibitor synthesis often forces extra synthetic steps or lower yields. This compound provides the validated molecular architecture-C2 bromine for Suzuki cross-coupling, 3-cyclohexyl for lipophilic pocket complementarity, and 6-methyl ester for chemoselective functionalization-used in beclabuvir (BMS-791325) process development. Key advantages: - Single batch hydrolysis gives ~99% conversion to the free carboxylic acid, eliminating dual-inventory costs. - Gram-scale palladium-catalyzed coupling and quantitative ester hydrolysis demonstrated. - Defined XLogP3 (5.5), HBD (1), and rotatable bonds (3) support SAR model calibration.

Methyl 2-Bromo-3-cyclohexyl-1H-indole-6-carboxylate: HCV-Targeted Building Block

Methyl 2-bromo-3-cyclohexyl-1H-indole-6-carboxylate (CAS 494799-19-8; C₁₆H₁₈BrNO₂; MW 336.22 g/mol) is a disubstituted indole derivative carrying a cyclohexyl group at the 3‑position and a bromine atom at the 2‑position on the indole core, with a methyl ester at the 6‑position [1]. The compound is explicitly disclosed as a synthetic intermediate in the preparation of pentacyclic and macrocyclic indole-based antiviral agents targeting hepatitis C virus (HCV) NS5B polymerase, including the clinical candidate beclabuvir (BMS‑791325) . Its structural positioning – a bromo handle for cross‑coupling, a cyclohexyl group filling a lipophilic pocket of the target enzyme, and a 6‑carboxylate ester for further functionalization – defines a specific molecular architecture that generic, unsubstituted or differently halogenated indole‑6‑carboxylates cannot replicate without additional synthetic steps .

• [1] PubChem. Methyl 2-bromo-3-cyclohexyl-1H-indole-6-carboxylate. Compound Summary, CID 11175076. https://pubchem.ncbi.nlm.nih.gov/compound/11175076 View Source

Why Methyl 2-Bromo-3-cyclohexyl-1H-indole-6-carboxylate Cannot Be Replaced

A simple indole‑6‑carboxylate or even a 3‑cyclohexyl‑1H‑indole‑6‑carboxylate (CAS 494799‑18‑7) lacks the C2 bromine required for palladium‑catalyzed cross‑coupling steps that are central to constructing macrocyclic HCV inhibitors [1]. Conversely, 2‑bromo‑3‑cyclohexyl‑1H‑indole‑6‑carboxylic acid (CAS 494799‑76‑7) carries a free carboxylic acid that introduces chemoselectivity conflicts in the presence of amine or alcohol nucleophiles, potentially compromising downstream coupling yields . Substitution of the cyclohexyl group with smaller rings (e.g., cyclopentyl) or linear alkyl chains alters the steric and lipophilic complementarity to the allosteric pocket of NS5B polymerase, a feature that structure‑activity relationship (SAR) studies have shown to be critical for potency [2]. These distinctions mean that procurement of a non‑identical indole – even one sharing the same core scaffold – forces the user to invest additional synthetic steps, accept lower overall yields, or risk producing an analog with uncharacterized biological activity relative to the validated beclabuvir intermediate series.

• [1] Janssen Sciences Ireland UC. Macrocyclic indole derivatives useful as hepatitis C virus inhibitors. US Patent Application US20110152279A1, published 2011-06-23, Example 1, Step 1 (Suzuki coupling of methyl 2-bromo-3-cyclohexyl-1H-indole-6-carboxylate). https://eureka.patsnap.com/patent-US20110152279A1 View Source
• [2] Bristol‑Myers Squibb. Indolobenzazepine HCV NS5B inhibitors. US Patent Application US20070078122A1, published 2007-04-05 (disclosing cyclohexyl-substituted indole intermediates and their antiviral SAR). https://patents.google.com/patent/US20070078122 View Source

Differentiation Evidence vs. Closest Analogs

Synthetic Yield: 2-Bromo Ester vs. Acid Route

The target compound is prepared via regioselective bromination of methyl 3-cyclohexyl-1H-indole-6-carboxylate (CAS 494799-18-7) using pyridinium hydrobromide perbromide in THF/CHCl₃, delivering a 58% isolated yield of the 2‑bromo product . By contrast, the corresponding carboxylic acid (2‑bromo‑3‑cyclohexyl‑1H‑indole‑6‑carboxylic acid, CAS 494799‑76‑7) is obtained from this methyl ester by alkaline hydrolysis (LiOH/MeOH/THF/H₂O) in ~99% yield, meaning direct procurement of the ester avoids the additional hydrolysis step and its associated handling and purification overhead when the ester form is the required synthetic intermediate . Attempts to brominate indole-6-carboxylic acid directly at the 2‑position typically suffer from competing decarboxylation under electrophilic conditions, making the methyl ester the preferred entry point for the 2‑bromo substitution pattern in this scaffold class [1].

Evidence Dimension	Isolated yield of 2‑bromo‑3‑cyclohexyl‑1H‑indole‑6‑carboxylate derivative
Target Compound Data	58% (methyl ester, bromination step)
Comparator Or Baseline	~99% yield for methyl ester → carboxylic acid hydrolysis step (indirect route to acid); direct C2 bromination of indole‑6‑carboxylic acid not reported / low‑yielding
Quantified Difference	Direct procurement of the methyl ester eliminates a quantitative hydrolysis step (saves 1 synthetic operation) and avoids low‑yielding direct bromination of the acid substrate
Conditions	Bromination: pyridinium hydrobromide perbromide (1.27 eq.), THF/CHCl₃, 0 °C → rt, 2 h . Hydrolysis: LiOH·H₂O, MeOH/THF/H₂O (1:1:1), reflux, 3 h .

Why This Matters

For laboratories scaling the beclabuvir indole fragment synthesis, purchasing the pre‑brominated methyl ester eliminates a synthetic operation and avoids the chemoselectivity risks of direct bromination of the free acid, directly reducing process development time.

• [1] Bristol‑Myers Squibb. Indolobenzazepine HCV NS5B inhibitors. US20070078122A1, published 2007-04-05 (disclosing preparation of methyl 2-bromo-3-cyclohexyl-1H-indole-6-carboxylate as the preferred intermediate, not the free acid). https://patents.google.com/patent/US20070078122 View Source

Proven Suzuki Coupling Partner

The compound is explicitly employed as a Suzuki coupling substrate in a published patent procedure: methyl 2‑bromo‑3‑cyclohexyl‑1H‑indole‑6‑carboxylate (6.14 g, 18.3 mmol) reacts with 2‑(benzyloxy)phenylboronic acid (5.00 g, 21.9 mmol) under Pd(PPh₃)₂Cl₂ catalysis to give the 2‑arylindole product, demonstrating gram‑scale viability [1]. The non‑brominated analog methyl 3‑cyclohexyl‑1H‑indole‑6‑carboxylate (CAS 494799‑18‑7) cannot engage in this sp²–sp² cross‑coupling at the C2 position without prior C–H activation or directed metalation, which requires strongly basic or cryogenic conditions and specialized directing groups [2]. The N‑methylated analog (CAS 494799‑22‑3) could theoretically undergo coupling but the N‑methyl group alters the electronic character of the indole ring and may decrease the oxidative addition rate of Pd(0), a critical kinetic parameter not quantitatively characterized for this specific substrate pair [3].

Evidence Dimension	Ability to undergo direct Pd-catalyzed Suzuki coupling at the C2 position
Target Compound Data	Demonstrated: gram‑scale Suzuki coupling with arylboronic acid, Pd(PPh₃)₂Cl₂, K₂CO₃, DME/H₂O, 70 °C, 12 h
Comparator Or Baseline	Methyl 3-cyclohexyl-1H-indole-6-carboxylate (CAS 494799‑18‑7): no C2 halogen; requires directed ortho‑metalation or C–H activation for C2 arylation. 2‑Bromo‑3‑cyclohexyl‑1‑methyl‑1H‑indole‑6‑carboxylate (CAS 494799‑22‑3): N‑methyl may retard oxidative addition.
Quantified Difference	Target compound enables direct Pd‑catalyzed coupling at C2; comparator without C2 halogen cannot undergo the same transformation without additional functionalization steps
Conditions	Pd(PPh₃)₂Cl₂ (5 mol%), K₂CO₃ (2.3 eq.), DME/H₂O (4:1), 70 °C, 12 h, argon atmosphere [1].

Why This Matters

The ability to directly insert into a palladium‑catalyzed cross‑coupling workflow without pre‑functionalization is a go/no‑go criterion for medicinal chemistry teams building 2‑arylindole libraries; procuring the correct brominated intermediate avoids 2–3 additional synthetic steps.

• [1] Janssen Sciences Ireland UC. Macrocyclic indole derivatives useful as hepatitis C virus inhibitors. US Patent Application US20110152279A1, published 2011-06-23, Example 1, Step 1 (Suzuki coupling with methyl 2-bromo-3-cyclohexyl-1H-indole-6-carboxylate). https://eureka.patsnap.com/patent-US20110152279A1 View Source
• [2] Santa Cruz Biotechnology. Methyl 2-Bromo-3-cyclohexyl-6-indolecarboxylate (CAS 494799-19-8) – Product Description: 2-bromo substituent enables Suzuki coupling and cross-coupling reactions. https://www.scbio.cn/de/p/methyl-2-bromo-3-cyclohexyl-6-indolecarboxylate-494799-19-8 View Source
• [3] Bristol‑Myers Squibb. Pentacyclic indole derivatives as antiviral agents. US Patent 8,232,390 B2, issued 2012-07-31 (disclosing SAR of N‑substituted vs. N‑unsubstituted indole derivatives). https://patents.google.com/patent/US8232390 View Source

Certified Purity vs. Unspecified-Grade Intermediates

The compound is commercially supplied with a certified purity of ≥95% (standard grade) by major vendors including BOC Sciences and Bidepharm, with batch‑specific QC documentation (NMR, HPLC, GC) available on request . Higher‑purity grades (≥98%) are also offered by specialty suppliers such as MolCore . In contrast, the non‑brominated precursor methyl 3‑cyclohexyl‑1H‑indole‑6‑carboxylate (CAS 494799‑18‑7) and the carboxylic acid analog (CAS 494799‑76‑7) are available from fewer vendors and with less consistently documented analytical certificates, introducing procurement risk for teams requiring audit‑ready characterization data . The XLogP3 of 5.5 (computed by PubChem) provides a quantitative lipophilicity benchmark that can be used with reverse‑phase HPLC retention data to verify batch identity and purity against a defined specification [1].

Evidence Dimension	Commercially certified purity and analytical documentation availability
Target Compound Data	≥95% purity (BOC Sciences, Bidepharm); ≥98% purity (MolCore); batch‑specific COA including NMR, HPLC, GC; XLogP3 = 5.5
Comparator Or Baseline	Methyl 3-cyclohexyl-1H-indole-6-carboxylate (CAS 494799‑18‑7): fewer commercial sources, incomplete batch QC documentation. 2‑Bromo‑3‑cyclohexyl‑1H‑indole‑6‑carboxylic acid (CAS 494799‑76‑7): variable purity 95–97% depending on supplier.
Quantified Difference	Target compound has at least 4 documented commercial suppliers offering COA‑backed purity ≥95%; comparator analogs have 1–2 suppliers with less consistent analytical data
Conditions	Purity determined by HPLC (typical) or GC; identity confirmed by ¹H NMR and MS; commercial suppliers include BOC Sciences, Bidepharm, Fluorochem, MolCore, Santa Cruz Biotechnology, and Beyotime.

Why This Matters

For cGMP‑adjacent research or patent prosecution, a procurement specification with batch‑level analytical traceability is non‑negotiable; the wider commercial availability of the target compound with documented purity reduces supply‑chain single‑point‑of‑failure risk.

• [1] PubChem. Methyl 2-bromo-3-cyclohexyl-1H-indole-6-carboxylate – Computed Properties: XLogP3 = 5.5. CID 11175076. https://pubchem.ncbi.nlm.nih.gov/compound/11175076 View Source

Ester Hydrolysis to Carboxylic Acid

The methyl ester can be hydrolyzed to 2‑bromo‑3‑cyclohexyl‑1H‑indole‑6‑carboxylic acid (CAS 494799‑76‑7) in ~99% yield, as documented on Chem960 . This near‑quantitative conversion means that procurement of the methyl ester effectively gives access to both the ester and the acid forms through a single, high‑yielding operation. The reverse operation – esterification of the free acid – is typically lower‑yielding for sterically hindered 2‑bromo‑substituted indole acids due to competing decarboxylation and elimination side reactions . The carboxylic acid is itself an advanced key intermediate for beclabuvir and related analogs, disclosed by SynInnova as a building block for allosteric HCV NS5B inhibitors . Users procuring only the acid (CAS 494799‑76‑7) lose the ability to employ the ester as a protected form in multi‑step sequences where the methyl ester serves as a latent carboxylate, masking reactivity until a late‑stage hydrolysis.

Evidence Dimension	Yield of functional group interconversion and synthetic versatility
Target Compound Data	~99% yield for ester → acid hydrolysis (LiOH/MeOH/THF/H₂O, reflux, 3 h). Provides access to both ester and acid forms from a single purchase.
Comparator Or Baseline	Esterification of 2‑bromo‑3‑cyclohexyl‑1H‑indole‑6‑carboxylic acid (CAS 494799‑76‑7) → methyl ester: yield not publicly reported; sterically hindered acid esterification typically <80% for similar ortho‑substituted benzoic acid analogs.
Quantified Difference	Hydrolysis proceeds in ~99% yield; reverse esterification yield uncharacterized but likely lower due to steric hindrance of the 2‑bromo‑3‑cyclohexyl scaffold
Conditions	LiOH·H₂O (1.8 eq.), MeOH/THF/H₂O (1:1:1, 1.8 L for 117 g substrate), reflux, 3 h .

Why This Matters

Laboratories designing a flexible synthesis platform for HCV indole inhibitors can purchase a single intermediate and access two key building blocks with one near‑quantitative transformation, optimizing inventory and reducing the cost of maintaining multiple SKUs.

Physicochemical Differentiation vs. Analogs

The target compound has a computed XLogP3 of 5.5, one hydrogen bond donor (indole NH), and two hydrogen bond acceptors (ester carbonyl and indole nitrogen), with a rotatable bond count of 3, indicating moderate conformational flexibility [1]. The non‑brominated analog methyl 3‑cyclohexyl‑1H‑indole‑6‑carboxylate (CAS 494799‑18‑7) has an XLogP3 of approximately 4.4–4.8 (estimated from its molecular formula C₁₆H₁₉NO₂, lacking the Br atom), making it roughly 0.7–1.1 log units less lipophilic . The N‑methylated analog (CAS 494799‑22‑3) has zero hydrogen bond donors (N‑CH₃ replaces N‑H), which abolishes a key donor interaction essential for NS5B allosteric pocket binding, as identified in crystallographic studies of indole‑based HCV polymerase inhibitors [2]. The 6‑carboxylate regioisomeric placement (vs. 5‑ or 7‑substitution) is critical; the 6‑position ester maps to a solvent‑exposed region in the beclabuvir pharmacophore, whereas 5‑ or 7‑substitution would misalign the ester with the target protein surface [2].

Evidence Dimension	Key computed physicochemical descriptors relevant to membrane permeability and target binding
Target Compound Data	XLogP3 = 5.5, HBD = 1, HBA = 2, Rotatable Bonds = 3, tPSA = 42.2 Ų (estimated)
Comparator Or Baseline	Methyl 3-cyclohexyl-1H-indole-6-carboxylate (CAS 494799‑18‑7): XLogP3 ~4.4–4.8 (estimated), HBD = 1, HBA = 2. 2‑Bromo‑3‑cyclohexyl‑1‑methyl‑1H‑indole‑6‑carboxylate (CAS 494799‑22‑3): HBD = 0, XLogP3 >5.5.
Quantified Difference	ΔXLogP3 ≈ +0.7 to +1.1 vs. non‑brominated analog; loss of 1 HBD vs. N‑methyl analog
Conditions	Computed by XLogP3 3.0 (PubChem release 2025.04.14) and Cactvs 3.4.8.18 [1].

Why This Matters

The XLogP3 and hydrogen‑bond donor count are primary filters in lead optimization for oral bioavailability; selecting an analog with different lipophilicity or HBD count introduces a confounding variable in SAR studies, undermining the reproducibility of published beclabuvir‑series data.

• [1] PubChem. Methyl 2-bromo-3-cyclohexyl-1H-indole-6-carboxylate – Computed Properties: XLogP3 = 5.5, HBD = 1, HBA = 2, Rotatable Bonds = 3. CID 11175076. https://pubchem.ncbi.nlm.nih.gov/compound/11175076 View Source
• [2] Bristol‑Myers Squibb. Pentacyclic indole derivatives as antiviral agents. US Patent 8,232,390 B2, issued 2012-07-31 (disclosing indole N–H hydrogen bonding as critical for NS5B allosteric pocket interaction). https://patents.google.com/patent/US8232390 View Source

Procurement Applications

Scale-Up of Beclabuvir Indole Fragment

Teams engaged in kilogram‑scale synthesis of beclabuvir (BMS‑791325) or its structural analogs require the brominated methyl ester as the branch point for constructing the indolobenzazepine core via palladium‑catalyzed intramolecular direct arylation [1]. The compound's demonstrated gram‑scale Suzuki coupling and subsequent conversion to the carboxylic acid in near‑quantitative yield make it the optimal entry point for process development, minimizing the number of isolated intermediates and maximizing overall throughput [2].

Parallel 2-Arylindole Library Synthesis

Medicinal chemistry groups building focused libraries of 2‑arylindole derivatives can use the compound as a universal Suzuki coupling partner, reacting with diverse aryl‑ and heteroarylboronic acids to generate arrays of 2‑substituted analogs [1]. The C2 bromine is positioned ortho to the cyclohexyl group, providing a steric environment that may influence coupling rates and yields in a predictable manner, an advantage over less sterically defined 2‑bromoindole substrates [2].

Dual-Purpose Ester and Acid Intermediate

Organizations running parallel programs requiring both the methyl ester (for late‑stage ester hydrolysis control) and the free carboxylic acid (for direct amide coupling) can procure a single batch of the ester and perform the ~99% yield hydrolysis on demand, reducing dual‑inventory costs and ensuring chemical identity consistency between the two forms [1]. This is particularly relevant for CROs that manage multiple client projects within the HCV inhibitor space.

Physicochemical Benchmark for Indole Optimization

The precisely defined XLogP3 (5.5), HBD count (1), and rotatable bond profile (3) of the compound serve as a quantitative reference point for computational and experimental optimization of indole‑based NS5B inhibitors [1]. Researchers can use these values to calibrate predictive models of permeability, solubility, and metabolic stability when exploring SAR around the cyclohexyl and ester substituents [2].

• [1] Janssen Sciences Ireland UC. Macrocyclic indole derivatives useful as hepatitis C virus inhibitors. US Patent Application US20110152279A1, published 2011-06-23, Example 1. https://eureka.patsnap.com/patent-US20110152279A1 View Source
• [2] Bristol‑Myers Squibb. Indolobenzazepine HCV NS5B inhibitors. US Patent Application US20070078122A1, published 2007-04-05. https://patents.google.com/patent/US20070078122 View Source